molecular formula C11H11NO4 B8783897 5,7-Dimethoxy-2-methyl-3,1-benzoxazine-4-one

5,7-Dimethoxy-2-methyl-3,1-benzoxazine-4-one

Cat. No. B8783897
M. Wt: 221.21 g/mol
InChI Key: HMMFMYPMMPYZHD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5,7-Dimethoxy-2-methyl-3,1-benzoxazine-4-one is a useful research compound. Its molecular formula is C11H11NO4 and its molecular weight is 221.21 g/mol. The purity is usually 95%.
BenchChem offers high-quality 5,7-Dimethoxy-2-methyl-3,1-benzoxazine-4-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5,7-Dimethoxy-2-methyl-3,1-benzoxazine-4-one including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C11H11NO4

Molecular Weight

221.21 g/mol

IUPAC Name

5,7-dimethoxy-2-methyl-3,1-benzoxazin-4-one

InChI

InChI=1S/C11H11NO4/c1-6-12-8-4-7(14-2)5-9(15-3)10(8)11(13)16-6/h4-5H,1-3H3

InChI Key

HMMFMYPMMPYZHD-UHFFFAOYSA-N

Canonical SMILES

CC1=NC2=C(C(=CC(=C2)OC)OC)C(=O)O1

Origin of Product

United States

Synthesis routes and methods

Procedure details

The anthranilic acid (388 mg, 1.97 mmol) prepared in Example 2 was taken up in anhydrous methylene chloride (10 mL). Triethylamine (2.36 mmol) was added followed by addition of acetic anhydride (2.36 mmol). The reaction mixture was heated at 40° C. for 18 hours. Subsequently, the reaction mixture was poured into water and extracted with methylene chloride. The organic layer was washed with saturated aqueous sodium bicarbonate, brine, dried over magnesium sulfate, filtered, and concentrated in vacuo to afford 5,7-dimethoxy-2-methyl-3,1-benzoxazine-4-one (51% yield).
Quantity
388 mg
Type
reactant
Reaction Step One
Quantity
2.36 mmol
Type
reactant
Reaction Step Two
Quantity
2.36 mmol
Type
reactant
Reaction Step Three
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Quantity
10 mL
Type
solvent
Reaction Step Five

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